N-[2-(3,4-dimethoxyphenyl)ethyl]-2-[(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-2-[(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C19H20N4O4S/c1-25-15-4-3-13(11-16(15)26-2)5-10-21-17(24)12-28-19-23-22-18(27-19)14-6-8-20-9-7-14/h3-4,6-9,11H,5,10,12H2,1-2H3,(H,21,24)
• InChI Key: JTLDVTFGFXLPMV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC(=O)CSC2=NN=C(O2)C3=CC=NC=C3)OC
• Molecular Formula: C19H20N4O4S
• Molecular Weight: 400.5 g/mol

Description

N-[2-(3,4-dimethoxyphenyl)ethyl]-2-[(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C19H20N4O4S and its molecular weight is 400.45. The purity is usually 95%.
BenchChem offers high-quality N-[2-(3,4-dimethoxyphenyl)ethyl]-2-[(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[2-(3,4-dimethoxyphenyl)ethyl]-2-[(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Pharmacological Evaluation

Studies have synthesized various N-substituted derivatives of 1,3,4-oxadiazole and acetamide compounds, including those related to the specified chemical structure. These compounds have been evaluated for their pharmacological properties, such as antimicrobial and enzyme inhibition activities. The synthesis involves multi-step reactions starting from precursors like 4-chlorophenoxyacetic acid or ethyl piperidin-4-carboxylate, leading to derivatives that exhibit significant biological activities.

• Antimicrobial Activity : Compounds synthesized from 1,3,4-oxadiazole derivatives have demonstrated potential antibacterial activity against both gram-positive and gram-negative bacteria. Some derivatives showed remarkable activity comparable to standard antibiotics like ciprofloxacin against strains such as S. typhi, K. pneumoniae, and S. aureus. These findings suggest the potential of these compounds in developing new antibacterial agents (Siddiqui et al., 2014).

• Enzyme Inhibition : The synthesized 1,3,4-oxadiazole derivatives have also been explored for their enzyme inhibition capabilities. Studies involving molecular docking and in vitro screening have identified compounds with moderate inhibitory effects on enzymes like α-chymotrypsin, suggesting potential therapeutic applications in diseases where enzyme modulation is beneficial (Iqbal et al., 2017).